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Compound of Interest

1-Bromocyclobutanecarboxylic
Compound Name:

acid

Cat. No.: B1347131

Technical Support Center: 1-
Bromocyclobutanecarboxylic Acid

This guide provides essential safety information, handling protocols, and storage procedures
for 1-Bromocyclobutanecarboxylic acid. It is intended for researchers, scientists, and
professionals in drug development.

Hazard Summary & Quantitative Data

1-Bromocyclobutanecarboxylic acid is a corrosive solid that is harmful if swallowed and can
cause severe skin burns and eye damage.[1][2] Adherence to strict safety protocols is
mandatory to minimize risk.
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Property Value Source

H302: Harmful if swallowed.
GHS Hazard Statements H314: Causes severe skin [1112]
burns and eye damage.

Signal Word Danger [1][2]
Physical State Solid [3]
Melting Point 48°C [3]
Boiling Point 249°C at 760 mmHg [3]
Recommended Storage Temp.  2-8°C [3]

Frequently Asked Questions (FAQs) &

Troubleshooting Guides
Personal Protective Equipment (PPE)

Q: What is the mandatory PPE when handling 1-Bromocyclobutanecarboxylic acid?

A: You must wear the following PPE to ensure your safety:

Eye/Face Protection: Tightly fitting safety goggles and a face shield are required.[4] Standard
safety glasses are not sufficient.

» Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile) that have been
inspected for integrity before use.[4]

» Body Protection: A lab coat or chemical-resistant apron is necessary. For larger quantities or
when there is a significant risk of splashing, fire/flame resistant and impervious clothing is

recommended.[1]

» Respiratory Protection: If dust or aerosols are generated, or if exposure limits are exceeded,
a full-face respirator should be used.[1] All handling of the solid should ideally be done in a
fume hood.[5]
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Q: I think my gloves might be contaminated. What is the correct procedure for glove removal?

A: Use a proper glove removal technique (without touching the glove's outer surface) to avoid
skin contact with the product. Dispose of contaminated gloves after use in accordance with
applicable laws and good laboratory practices.[6] Always wash your hands thoroughly after
handling the chemical.[2]

First Aid Procedures

Q: What should | do in case of accidental exposure?

A: Immediate action is critical. Always have the Safety Data Sheet (SDS) available for the
attending physician.[4]

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical
attention.[2][7]

o Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[2][7]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[1][2]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[7]

Handling & Experimental Protocols

Q: What are the essential precautions for handling this chemical in the lab?

A: Always handle 1-Bromocyclobutanecarboxylic acid in a well-ventilated area, preferably a
chemical fume hood, to avoid the formation and inhalation of dust and aerosols.[1][7] Use non-
sparking tools and take measures to prevent the buildup of electrostatic charge.[7] Avoid all
contact with skin and eyes.[7] Do not eat, drink, or smoke in the handling area.[2]

Q: How do | prepare a solution of 1-Bromocyclobutanecarboxylic acid safely?
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A: When preparing solutions, slowly add the acid to the solvent to control any potential
exothermic reactions. Always wear appropriate PPE and work in a fume hood. Ensure the
container is suitable for the solvent and can be securely sealed.

Storage & Incompatibility

Q: What are the correct storage conditions for this compound?

A: Store in a tightly closed, original container in a cool, dry, and well-ventilated area, away from
incompatible substances.[2][7] The recommended storage temperature is between 2-8°C.[3]
The storage area should be designated for corrosive materials. Avoid storing in metal cabinets
which can corrode.[2]

Q: What substances are incompatible with 1-Bromocyclobutanecarboxylic acid?

A: Avoid contact with the following:

Strong oxidizing agents: Can cause violent reactions.[1]

Bases (Alkalis): Can cause a strong exothermic reaction.[8]

Reducing agents: Can lead to vigorous reactions.[4]

Combustible materials and mineral acids: Should be stored separately.[9]

Spills, Leaks, & Waste Disposal

Q: How should | handle a small spill of 1-Bromocyclobutanecarboxylic acid?

A: For a minor spill, first alert personnel in the area and ensure adequate ventilation.[1] If the
material is flammable, extinguish all ignition sources.[4] Wear full PPE. Absorb the spill with an
inert, non-combustible material (e.g., sand, vermiculite) and collect it into a suitable, labeled
container for disposal.[1][2] Do not let the chemical enter drains.[1]

Q: What is the correct procedure for disposing of waste containing this chemical?

A: All waste containing 1-Bromocyclobutanecarboxylic acid is considered hazardous waste.
It must be disposed of in a designated, labeled "Halogenated Organic Waste" container.[5] The

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.ilpi.com/msds/ref/carboxylicacid.html
https://www.chemicalbook.com/msds/1-bromocyclobutane-1-carboxylic-acid.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00C6XN.pdf
https://www.ilpi.com/msds/ref/carboxylicacid.html
https://www.benchchem.com/product/b1347131?utm_src=pdf-body
https://aksci.com/sds/7151BA_SDS.pdf
https://en.888chem.com/news/40/17840.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132016
https://www.benchchem.com/product/b1347131?utm_src=pdf-body
https://aksci.com/sds/7151BA_SDS.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://aksci.com/sds/7151BA_SDS.pdf
https://www.ilpi.com/msds/ref/carboxylicacid.html
https://aksci.com/sds/7151BA_SDS.pdf
https://www.benchchem.com/product/b1347131?utm_src=pdf-body
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

bleshooti imizati
BENGHE OO ety i

material can be disposed of by a licensed chemical destruction plant or through controlled
incineration with flue gas scrubbing.[7] Do not dispose of it down the drain or in regular trash.[5]

Visual Workflow for Safe Handling

The following diagram outlines the logical workflow for the safe handling of 1-
Bromocyclobutanecarboxylic acid from receipt to disposal.
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Safe Handling Workflow for 1-Bromocyclobutanecarboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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